Cas no 98-10-2 (Benzenesulfonamide)

Benzenesulphonamide (compound 1) is an effective carbonic anhydrase inhibitor Benzenesulphonamide showed CA II inhibitory activity

Benzenesulfonamide structure

Product Name:Benzenesulfonamide

CAS No:98-10-2

Molecular Formula:C₆H₇NO₂S

Molecular Weight:157.19028

MDL:MFCD00007930

CID:34937

PubChem ID:24846803

Benzenesulfonamide Properties

Names and Identifiers

- Benzenesulfonamide
- BSA
- Benzene sulfonamtde
- BENZENESULFONYLAMIDE
- BENZENESULPHONAMIDE
- Benzosuifqnamide
- Benaenesulfonicamide
- benzolsulfonamide
- Benzosulfonamide
- mandb7973
- Benzenesulfonamide (7CI,8CI,9CI)
- Benzenesulfonamide(BSA)
- benzenesulfonic amide
- benzsulfamide
- BENZENESULPHOAMIDE
- phenyl sulfonamide
- NSC 5341
- NSC 85506
- M and B 7973
- Phenylsulfonamide
- AB01314414-03
- AB-131/40262287
- Benzenesulfonamide, >=98%
- NS00010816
- benzensulfonamide
- Benzenesulfonyl amine
- W-100094
- 4jsa
- 4-11-00-00050 (Beilstein Handbook Reference)
- phenylsulphonamide
- CHEBI:191017
- 2wej
- SCHEMBL729
- CCG-266270
- HY-101087
- B0028
- s4725
- AMY37118
- CS-W020081
- Benzenesulfonamide, Vetec(TM) reagent grade, 98%
- CHEMBL27601
- AI3-04492
- 4jsz
- SB75727
- EN300-15718
- 98-10-2
- benzolsulfonamid
- Q818513
- EC 202-637-1
- A845808
- DTXSID1059159
- FT-0622647
- EINECS 202-637-1
- AmosulalolHyorochloride
- benzenesulfonic acid amide
- BRN 1100566
- NSC5341
- benzenesulonamide
- MFCD00007930
- BDBM12414
- NSC-5341
- F1905-6988
- WLN: ZSWR
- benzene-sulfonamide
- 1202865-50-6
- Z45415554
- benzene sulphonamide
- NCGC00340323-01
- AKOS000144235
- benzene sulfonamide
- 4C-038
- Benzenesulfonamide; Benzenesulphonamide
- DTXCID8049042
- DB-057708
- STK325729
- +Expand
- MDL： MFCD00007930
- InChIKey： KHBQMWCZKVMBLN-UHFFFAOYSA-N
- Inchi： 1S/C6H7NO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H,(H2,7,8,9)
- SMILES： O=S(C1=CC=CC=C1)(N)=O
- BRN： 1100566

Computed Properties

Exact Mass: 157.01975g/mol
Surface Charge: 0
XLogP3: 0.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 157.01975g/mol
Monoisotopic Mass: 157.01975g/mol
Topological Polar Surface Area: 68.5Å²
Heavy Atom Count: 10
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Surface Charge: 0

Experimental Properties

LogP: 2.11510
PSA: 68.54000
Refractive Index: 1.5500 (estimate)
Water Partition Coefficient: 4.3 g/L (16 ºC)
Boiling Point: 315.5°C at 760 mmHg
Melting Point: 149-152 °C (lit.)
Flash Point: 250°C
FEMA: 2493
Solubility: methanol: soluble25mg/mL
Color/Form: White needle or flake crystals.
Solubility: Soluble in hot alcohol and ether, slightly soluble in water.
pka: 10.1(at 25℃)
Density: 1.274 (estimate)

Benzenesulfonamide Security Information

Symbol: GHS07
RTECS：DA9380000
WGK Germany：3
Safety Instruction： S36
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Prompt：warning
Storage Condition：Sealed in dry,Room Temperature(BD105453)
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes

Benzenesulfonamide Customs Data

HS CODE：29350090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Benzenesulfonamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034YD-25g	Benzenesulfonamide	98-10-2	98%	25g	$6.00	2024-04-19
A2B Chem LLC	AB45589-25g	Benzenesulfonamide	98-10-2	98%	25g	$6.00	2024-07-18
Aaron	AR00356P-25g	Benzenesulfonamide	98-10-2	97%	25g	$2.00	2024-07-18
abcr	AB113852-1 kg	Benzenesulfonamide, 98%; .	98-10-2	98%	1kg	€62.10	2023-06-24
Ambeed	A119509-100mg	Benzenesulfonamide	98-10-2	98%	100mg	$5.0	2024-07-16
Apollo Scientific	OR936811-100g	Benzenesulfonamide	98-10-2	98%	100g	£10.00	2024-05-24
ChemScence	CS-W020081-1kg	Benzenesulphonamide	98-10-2	99.51%	1kg	$49.0	2022-04-26
DC Chemicals	DC9885-100 mg	Benzenesulfonamide	98-10-2	>98%	100mg	$150.0	2022-03-01
Enamine	EN300-15718-0.05g	benzenesulfonamide	98-10-2	92%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D409124-25g	Benzenesulfonamide	98-10-2	97%	25g	$200	2022-09-09

Benzenesulfonamide Synthesis

Synthetic Circuit 1

16917-09-2

58-33-3

98-10-2

7640-51-9

Reaction Conditions

1.1 Reagents: Perchloric acid Solvents: Water ; 24 h, 303 K

Reference

: Comparative Study on the Oxidation Kinetics of Structural Isomers by Acidified N-Bromo-Benzenesulfonamide: A Mechanistic Determination

Viswanathan, Sushma Nurani; Pranesh, Shubha Jayachamarajapura; Swamy, Puttaswamy, Chemistry Africa, 2019, 2(3), 435-441

Benzenesulfonamide Raw materials

Benzenesulfonamide Preparation Products

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JIANG SU RUN FENG HE CHENG Technology Co., Ltd.

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TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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Hubei Wande Chemical Co.,Ltd.

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SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

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J&K Scientific

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Nanxing Chemical (Jiangsu) Co., Ltd.

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Hubei Guangao Biotechnology Co.,Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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Hubei Shixing Chemical Co., Ltd

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Benzenesulfonamide Related Literature

1. Rhodium(i)-catalyzed vinylation/[2 + 1] carbocyclization of 1,6-enynes with α-diazocarbonyl compounds

Junmin Huang,Xinwei Hu,Fengjuan Chen,Jiao Gui,Wei Zeng Org. Biomol. Chem. 2019 17 7042
2. Oxidative sulfonamidomethylation of imidazopyridines utilizing methanol as the main C1 source

Xue-Mei Zhao,En-Ling Huang,Yu-Shen Zhu,Jing Li,Bing Song,Xinju Zhu,Xin-Qi Hao Org. Biomol. Chem. 2019 17 4869
3. Discovery of novel isatin-based sulfonamides with potent and selective inhibition of the tumor-associated carbonic anhydrase isoforms IX and XII

?zlen Güzel-Akdemir,Atilla Akdemir,Nilgün Karal?,Claudiu T. Supuran Org. Biomol. Chem. 2015 13 6493
4. Visible light-induced C3-sulfonamidation of imidazopyridines with sulfamides

Yongyuan Gao,Shu Chen,Weiye Lu,Weijin Gu,Ping Liu,Peipei Sun Org. Biomol. Chem. 2017 15 8102
5. Design, synthesis and evaluation of benzenesulfonamide-substituted 1,5-diarylpyrazoles containing phenylacetohydrazide derivatives as COX-1/COX-2 agents against solid tumors

Xiao-Yuan Lu,Zhong-Chang Wang,Ting Wei,Xiao-Qiang Yan,Peng-Fei Wang,Hai-Liang Zhu RSC Adv. 2016 6 22917
6. Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant

Jun Dong,Duo Fu,Dongning Sheng,Jiayi Wang,Jiaxi Xu RSC Adv. 2021 11 40243
7. Practical chemoselective aromatic substitution: the synthesis of N-(4-halo-2-nitrophenyl)benzenesulfonamide through the efficient nitration and halogenation of N-phenylbenzenesulfonamide

Xiao Yu,Wenjing Zhu,Hongyan Liu,Yi Liu,Hongshuang Li,Junfen Han,Guiyun Duan,Zhushuang Bai,Pengfei Zhang,Chengcai Xia Org. Biomol. Chem. 2022 20 5444
8. Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant

Jun Dong,Duo Fu,Dongning Sheng,Jiayi Wang,Jiaxi Xu RSC Adv. 2021 11 40243
9. Recent progress in small-molecule fluorescent probes for endoplasmic reticulum imaging in biological systems

Fuyan Tang,Chuanchen Wu,Zhaodong Zhai,Kai Wang,Xueli Liu,Haibin Xiao,Shuping Zhuo,Ping Li,Bo Tang Analyst 2022 147 987
10. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition

Mohamed T. M. Nemr,Asmaa M. AboulMagd,Hossam M. Hassan,Ahmed A. Hamed,Mohamed I. A. Hamed,Mohamed T. Elsaadi RSC Adv. 2021 11 26241

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Solvents and Organic Chemicals Organic Compounds Organic Halides

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Suzhou Senfeida Chemical Co., Ltd

(CAS:98-10-2)Benzenesulfonamide

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Jiangsu Xinsu New Materials Co., Ltd

(CAS:98-10-2)

Purity:99%

Quantity:25KG,200KG,1000KG

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Cas no 98-10-2 (Benzenesulfonamide)

Benzenesulfonamide Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzenesulfonamide Security Information

Benzenesulfonamide Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzenesulfonamide Price

Benzenesulfonamide Synthesis

Synthetic Circuit 1

Benzenesulfonamide Raw materials

Benzenesulfonamide Preparation Products

Benzenesulfonamide Suppliers

Benzenesulfonamide Related Literature

Related Categories

98-10-2 (Benzenesulfonamide) Related Products